1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-(4-ethylcyclohexyl)-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C21H32N2/c1-2-19-10-12-21(13-11-19)23-17-15-22(16-18-23)14-6-9-20-7-4-3-5-8-20/h3-9,19,21H,2,10-18H2,1H3/b9-6+
• InChI Key: XVJIQVZFLBXBAR-RMKNXTFCSA-N
• Canonical SMILES: CCC1CCC(CC1)N2CCN(CC2)CC=CC3=CC=CC=C3
• Isomeric SMILES: CCC1CCC(CC1)N2CCN(CC2)C/C=C/C3=CC=CC=C3
• Molecular Formula: C21H32N2
• Molecular Weight: 312.5 g/mol

Description

1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine, also known as ECPP, is a piperazine derivative that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further exploration.

Mechanism of Action

The exact mechanism of action of 1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine is not fully understood, but it is believed to act as a dopamine reuptake inhibitor, leading to increased levels of dopamine in the brain. This increase in dopamine can lead to enhanced cognitive function and improved mood.
Biochemical and Physiological Effects
Studies have shown that this compound can increase locomotor activity and improve learning and memory retention in animal models. It has also been shown to increase dopamine levels in the brain, leading to a potential treatment for Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its relatively low toxicity. However, its limited solubility in water can make it difficult to administer in certain experiments.

Future Directions

Future research on 1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine could focus on its potential as a treatment for Parkinson's disease and other neurological disorders. Additionally, further investigation into its mechanism of action could lead to the development of more effective CNS stimulants and cognitive enhancers.

Scientific Research Applications

1-(4-ethylcyclohexyl)-4-(3-phenyl-2-propen-1-yl)piperazine has been studied for its potential as a central nervous system (CNS) stimulant and as a possible treatment for neurological disorders such as Parkinson's disease. It has also been investigated for its ability to enhance cognitive function and memory retention.